Cas no 225920-02-5 (1-ethenyl-2-methoxynaphthalene)

• Product Name: 1-ethenyl-2-methoxynaphthalene
• CAS No: 225920-02-5
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 6092871
• PubChem ID: 19892875
• Update Time: 2025-08-03

1-ethenyl-2-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-2-methoxynaphthalene
• Naphthalene, 1-ethenyl-2-methoxy-
• SCHEMBL3698427
• methoxy-vinylnaphthalene
• EN300-1856595
• AKOS013991707
• 225920-02-5

• Inchi： 1S/C13H12O/c1-3-11-12-7-5-4-6-10(12)8-9-13(11)14-2/h3-9H,1H2,2H3
• InChI Key： UWLYESRLZSVOQM-UHFFFAOYSA-N
• SMILES： C1(C=C)=C2C(C=CC=C2)=CC=C1OC

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 312.8±11.0 °C(Predicted)

Additional information on 1-ethenyl-2-methoxynaphthalene

Comprehensive Overview of 1-Ethenyl-2-Methoxynaphthalene (CAS No. 225920-02-5): Properties, Applications, and Industry Insights

1-Ethenyl-2-methoxynaphthalene (CAS No. 225920-02-5) is a specialized organic compound belonging to the naphthalene derivative family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across various industries. With the growing demand for high-performance aromatic compounds, 1-ethenyl-2-methoxynaphthalene has emerged as a subject of interest for researchers and manufacturers alike.

The molecular structure of 1-ethenyl-2-methoxynaphthalene features a naphthalene core substituted with both ethenyl and methoxy functional groups. This configuration contributes to its distinctive physicochemical properties, including its solubility profile and thermal stability. Recent studies have explored its potential as a precursor in the synthesis of more complex organic molecules, particularly in the field of advanced materials science.

One of the most searched questions regarding CAS 225920-02-5 relates to its applications in fragrance formulation. The compound's aromatic characteristics make it valuable in creating sophisticated scent profiles for premium perfumes and cosmetic products. Industry experts have noted its growing popularity as a niche ingredient in luxury fragrances, where its unique olfactory properties can provide depth and longevity to scent compositions.

From a technical perspective, 1-ethenyl-2-methoxynaphthalene demonstrates interesting photochemical behavior that has attracted attention in materials research. Scientists are investigating its potential in organic electronics, particularly in the development of novel semiconducting materials. This aligns with current market trends focusing on sustainable and organic alternatives to conventional electronic components.

The synthesis and purification processes for 225920-02-5 have been refined in recent years to meet increasing quality standards. Manufacturers have developed optimized protocols to ensure high purity levels, which is crucial for applications in sensitive industries like pharmaceuticals and specialty chemicals. These advancements have made the compound more accessible to researchers and industrial users.

Environmental considerations surrounding 1-ethenyl-2-methoxynaphthalene have also become a topic of discussion. With growing emphasis on green chemistry, researchers are evaluating the compound's biodegradability and ecological impact. Preliminary studies suggest that it may offer advantages over some traditional aromatic compounds in terms of environmental persistence.

In the pharmaceutical sector, derivatives of CAS 225920-02-5 are being explored for potential biological activities. While the compound itself is not a drug substance, its structural features make it an interesting scaffold for medicinal chemistry research. This aligns with current pharmaceutical industry trends focusing on novel heterocyclic compounds with potential therapeutic value.

The global market for 1-ethenyl-2-methoxynaphthalene has shown steady growth, particularly in regions with strong specialty chemical industries. Market analysts attribute this growth to increasing demand from multiple sectors, including materials science, fragrance development, and academic research. Pricing trends and supply chain dynamics for this compound have become frequent search topics among industry professionals.

Quality control standards for 225920-02-5 have become more stringent in response to industry needs. Analytical methods such as HPLC and GC-MS are routinely employed to verify the compound's purity and identity. These quality assurance measures are particularly important for applications where consistency and reliability are paramount.

Looking ahead, research into 1-ethenyl-2-methoxynaphthalene continues to uncover new potential applications. Recent studies have explored its use in advanced polymer systems and as a building block for functional materials. These developments position the compound as potentially playing a role in future technological innovations across multiple disciplines.

Storage and handling recommendations for CAS 225920-02-5 follow standard protocols for aromatic compounds. Proper containment under inert atmosphere and protection from light are generally advised to maintain stability. These practical considerations are frequently searched by laboratory personnel and industrial users working with this material.

The intellectual property landscape surrounding 1-ethenyl-2-methoxynaphthalene has evolved in recent years, with several patents filed for specific applications and derivatives. This patent activity reflects the compound's growing commercial importance and the competitive nature of research in this area.

Academic interest in 225920-02-5 remains strong, with numerous research papers published annually exploring various aspects of its chemistry. These studies contribute to a deeper understanding of the compound's behavior and potential, while also identifying new research directions for future investigation.

For researchers considering working with 1-ethenyl-2-methoxynaphthalene, it's important to consult the latest literature and safety data. While the compound doesn't fall under hazardous classifications, proper laboratory practices should always be followed when handling any chemical substance.